Cas no 61653-15-4 (Methanetricarbonitrile, (7-fluoro-2-naphthalenyl)-)

• Product Name: Methanetricarbonitrile, (7-fluoro-2-naphthalenyl)-
• CAS No: 61653-15-4
• MF: C₁₄H₆FN₃
• MW: 235.215945720673
• CID: 471365
• PubChem ID: 21730362
• Update Time: 2025-04-19

Methanetricarbonitrile, (7-fluoro-2-naphthalenyl)- Chemical and Physical Properties

Names and Identifiers

• Methanetricarbonitrile, (7-fluoro-2-naphthalenyl)-
• (7-fluoronaphthalen-2-yl)methanetricarbonitrile
• 61653-15-4
• DTXSID40617459

• Inchi： 1S/C14H6FN3/c15-13-4-2-10-1-3-12(5-11(10)6-13)14(7-16,8-17)9-18/h1-6H
• InChI Key： VALRPKJEOVZHLQ-UHFFFAOYSA-N
• SMILES： FC1C=CC2C=CC(C(C#N)(C#N)C#N)=CC=2C=1

Computed Properties

• Exact Mass: 235.05468
• Monoisotopic Mass: 235.05457537g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 1
• Complexity: 430
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 71.4Ų

Experimental Properties

• PSA: 71.37